Cas no 904369-20-6 (7-Bromoquinoline-2-carboxaldehyde)

• Product Name: 7-Bromoquinoline-2-carboxaldehyde
• CAS No: 904369-20-6
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• MDL: MFCD06824224
• CID: 2130980
• PubChem ID: 36688023
• Update Time: 2025-10-29

7-Bromoquinoline-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-Quinolinecarboxaldehyde
• 7-bromoquinoline-2-carbaldehyde
• 7-bromo-quinoline-2-carbaldehyde
• UAAIYUWCJFTSAF-UHFFFAOYSA-N
• 3691AJ
• 2-Quinolinecarboxaldehyde, 7-bromo-
• SB39762
• DTXSID601299309
• 7-Bromoquinoline-2-carboxaldehyde
• AKOS022493796
• EN300-124965
• 904369-20-6
• AT13142
• DB-369487
• Z1269177364
• SCHEMBL2016701

• MDL： MFCD06824224
• Inchi： 1S/C10H6BrNO/c11-8-3-1-7-2-4-9(6-13)12-10(7)5-8/h1-6H
• InChI Key： UAAIYUWCJFTSAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C(C=O)N=C2C=1

Computed Properties

• Exact Mass: 234.96328g/mol
• Monoisotopic Mass: 234.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 7-Bromoquinoline-2-carboxaldehyde

Comprehensive Overview of 7-Bromoquinoline-2-carboxaldehyde (CAS No. 904369-20-6): Properties, Applications, and Industry Insights

7-Bromoquinoline-2-carboxaldehyde (CAS No. 904369-20-6) is a high-value heterocyclic compound widely utilized in pharmaceutical research, material science, and organic synthesis. This quinoline derivative features a bromine substituent at the 7-position and an aldehyde functional group at the 2-position, making it a versatile intermediate for constructing complex molecular architectures. Its unique structure enables applications in drug discovery, catalysis, and fluorescence probes, aligning with current trends in green chemistry and precision medicine.

The growing demand for 7-Bromoquinoline-2-carboxaldehyde is driven by its role in developing kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. Researchers often inquire about its synthetic routes, purification methods, and spectroscopic data (e.g., NMR, HPLC), reflecting the need for reliable characterization protocols. Recent studies highlight its potential in metal-organic frameworks (MOFs) and photocatalysis, areas gaining traction due to sustainability initiatives.

From a technical perspective, CAS No. 904369-20-6 exhibits a molecular weight of 240.06 g/mol and typically appears as a light-yellow crystalline powder. Its solubility profile (soluble in DMSO, methanol) and stability under inert atmospheres are critical for handling. Analytical techniques like mass spectrometry and X-ray crystallography confirm its structural integrity, while computational chemistry models predict reactivity patterns—a hot topic in AI-driven molecular design.

Industry stakeholders frequently search for supplier reliability, batch-to-batch consistency, and scalable synthesis of this compound. Optimized protocols using palladium-catalyzed cross-coupling or microwave-assisted reactions address these needs, reducing byproducts and energy consumption. Environmental concerns also spur interest in biodegradable alternatives to traditional solvents for its production.

Emerging applications of 7-Bromoquinoline-2-carboxaldehyde include OLED materials and bioimaging dyes, leveraging its electron-withdrawing bromine and aldehyde groups for tunable optoelectronic properties. Patent analyses reveal its use in anticancer drug candidates, particularly targeting protein-protein interactions—a trending focus in oncology research.

Quality control remains paramount, with GC/MS and HPLC purity assays (>98%) being common search keywords among buyers. Storage recommendations (e.g., -20°C under argon) and handling precautions (moisture-sensitive) are equally critical for lab personnel. The compound’s REACH compliance status and lifecycle assessment data further cater to regulatory queries in the EU and North American markets.

In conclusion, 7-Bromoquinoline-2-carboxaldehyde (CAS No. 904369-20-6) bridges fundamental research and industrial innovation. Its alignment with high-throughput screening, green synthesis, and materials science positions it as a compound of enduring relevance, meriting continued exploration in peer-reviewed studies and commercial R&D pipelines.